Cas no 2228294-54-8 (ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate
• CAS No: 2228294-54-8
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6233449
• PubChem ID: 165824801
• Update Time: 2025-11-01

ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate
• 2228294-54-8
• EN300-1734762

• Inchi： 1S/C11H20N2O2/c1-2-15-10(14)13-7-3-9(4-8-13)11(12)5-6-11/h9H,2-8,12H2,1H3
• InChI Key： GNKCIZCXZVYCOU-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)C1(CC1)N)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6Ų

Additional information on ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate

Professional Introduction to Ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate (CAS No. 2228294-54-8)

Ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate, a compound with the chemical identifier CAS No. 2228294-54-8, represents a significant advancement in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate incorporates a cyclopropyl group and an amine-substituted piperidine ring, features that contribute to its unique pharmacophoric properties.

The synthesis and characterization of ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate have been the subject of extensive research, particularly in the context of developing novel pharmacological agents. The cyclopropyl substituent, in particular, is known for its ability to enhance binding affinity and selectivity, making it a valuable component in drug design. This compound has garnered attention due to its potential role as an intermediate in the synthesis of more complex molecules with therapeutic implications.

Recent studies have highlighted the compound's relevance in the development of drugs targeting neurological and cardiovascular disorders. The piperidine ring, a common scaffold in many bioactive molecules, is associated with properties such as analgesic, antipsychotic, and anti-inflammatory effects. The introduction of the 1-aminocyclopropyl group further modulates these properties, potentially leading to enhanced efficacy and reduced side effects. This has prompted researchers to explore its utility in creating next-generation therapeutics.

The pharmacological profile of ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate has been investigated through both computational and experimental approaches. Computational modeling has revealed insights into its binding interactions with biological targets, suggesting that it may interact with receptors and enzymes involved in disease pathways. These findings have been corroborated by experimental studies, which have demonstrated its potential as a lead compound for further drug development.

In addition to its pharmacological significance, ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate has also been studied for its chemical stability and synthetic feasibility. The compound exhibits favorable solubility and reactivity characteristics, making it suitable for various synthetic transformations. This has enabled researchers to develop efficient synthetic routes that could be scaled up for industrial production. The ease of synthesis and modification makes this compound a versatile building block for medicinal chemists.

The impact of ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate on drug discovery is further underscored by its incorporation into several ongoing research projects. These projects aim to leverage the unique structural features of this compound to develop novel treatments for conditions such as depression, epilepsy, and hypertension. The collaborative efforts of academic and industrial researchers have accelerated the exploration of its therapeutic potential.

From a regulatory perspective, ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate has been subjected to rigorous safety and efficacy assessments. These evaluations are crucial for ensuring that any future drug candidates derived from this compound meet stringent quality standards before entering clinical trials. The results of these assessments have provided valuable data on its safety profile, paving the way for further development.

The future prospects for ethyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate are promising, with ongoing research indicating its potential as a cornerstone in the development of innovative pharmaceuticals. As our understanding of biological systems continues to evolve, this compound is expected to play an increasingly important role in addressing unmet medical needs. Its unique combination of structural features and biological activities positions it as a compelling candidate for future therapeutic applications.